N-(4-fluorophenyl)-2-[[2-[(2-fluorophenyl)methyl]-1-oxo-3,4-dihydroisoquinolin-5-yl]oxy]acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-[[2-[(2-fluorophenyl)methyl]-1-oxo-3,4-dihydroisoquinolin-5-yl]oxy]acetamide
• InChI: InChI=1S/C24H20F2N2O3/c25-17-8-10-18(11-9-17)27-23(29)15-31-22-7-3-5-20-19(22)12-13-28(24(20)30)14-16-4-1-2-6-21(16)26/h1-11H,12-15H2,(H,27,29)
• InChI Key: YITSGKCJMZQORR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)C2=C1C(=CC=C2)OCC(=O)NC3=CC=C(C=C3)F)CC4=CC=CC=C4F
• Molecular Formula: C24H20F2N2O3
• Molecular Weight: 422.4 g/mol
• CAS No.: 850907-07-2

Description

N-(4-fluorophenyl)-2-[[2-[(2-fluorophenyl)methyl]-1-oxo-3,4-dihydroisoquinolin-5-yl]oxy]acetamide is a useful research compound. Its molecular formula is C24H20F2N2O3 and its molecular weight is 422.432. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Imaging Studies and Translocator Protein (TSPO) Visualization

One significant application is in the development of PET (Positron Emission Tomography) imaging agents for the brain. Studies have evaluated 18F-labeled PET ligands, such as N-benzyl-N-ethyl-2-[7,8-dihydro-7-(2-18F-fluoroethyl)-8-oxo-2-phenyl-9H-purin-9-yl]acetamide (18F-FEAC) and its analogs, for their kinetics in the monkey brain and imaging of TSPO in the infarcted rat brain. These compounds have shown high uptake in TSPO-rich organs and have allowed visualization of TSPO expression increases in the infarcted rat brain, suggesting their utility in imaging studies related to brain injuries and diseases (Yui et al., 2010).

Structural Studies of Amide Containing Isoquinoline Derivatives

Research into the structural aspects of amide-containing isoquinoline derivatives, such as N-cyclohexyl-2-(quinolin-8-yloxy) acetamide and N-(2,6-dimethylphenyl)-2-(quinolin-8-yloxy) acetamide, has provided insights into their crystalline structures and properties. These studies have contributed to our understanding of how these compounds form gels and crystalline solids under different conditions, and their interactions with various acids and guests, influencing their fluorescence emission properties (Karmakar, Sarma, & Baruah, 2007).

Synthesis and Characterization of Novel Compounds

The synthesis and characterization of novel compounds, including various isoquinoline and quinoline derivatives, have been a key application area. These compounds are synthesized through various chemical reactions and characterized by IR, NMR, Mass spectral analysis, and elemental analysis. Such research efforts have contributed to the development of new methodologies and the exploration of potential pharmacological activities (Durgadas, Mukkanti, & Pal, 2013).

Antiviral and Anticancer Studies

Several novel anilidoquinoline derivatives have been synthesized and evaluated for their therapeutic efficacy against diseases such as Japanese encephalitis. These compounds have shown significant antiviral and antiapoptotic effects in vitro, offering insights into potential treatments for viral infections (Ghosh et al., 2008).